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Compound of Interest

Compound Name: Antipain (dihydrochloride)

Cat. No.: B8143648

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antipain dihydrochloride is a reversible protease inhibitor of microbial origin, isolated from
various species of Actinomycetes.[1] It exhibits broad inhibitory activity against serine and
cysteine proteases, including trypsin, papain, and cathepsins A and B.[1][2] Its mechanism of
action involves the formation of a hemiacetal adduct between its aldehyde group and the active
site serine of the protease.[3][4] Due to its protective effects against proteolytic degradation,
Antipain is a crucial component in various experimental procedures, including protein extraction
and purification, cell culture, and in vivo studies.[5][6][7] This document provides detailed
protocols for the preparation, storage, and handling of Antipain dihydrochloride stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative data for Antipain dihydrochloride.
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Molecular Formula

C27H44N100s - 2HCI

[3181e]

Molecular Weight 677.62 g/mol [31[6][8]
Appearance White to off-white solid/powder  [4]
Solubility
Water Up to 50 mg/mL [41[5]
DMSO Up to 20 mg/mL [5]
Methanol Up to 20 mg/mL [5]
Ethanol Sparingly soluble [5]

Recommended Working

Concentration

1-100 uM (typically 50 pg/mL)

[4]

Storage (Powder)

-20°C, protected from light and

moisture

[4]

Storage (Stock Solution)

-20°C for up to 1 month

[1]5]

Storage (Dilute/Working

Solution)

On ice for a single day

[1]5]

Experimental Protocol: Preparation of a 10 mg/mL

Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of Antipain

dihydrochloride in sterile, nuclease-free water.

Materials:

 Antipain dihydrochloride powder

e Sterile, nuclease-free water

 Sterile microcentrifuge tubes
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o Calibrated micropipettes and sterile tips

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Aseptic Technique: Perform all steps in a clean, designated workspace, such as a laminar
flow hood, to maintain sterility.

o Weighing: Carefully weigh the desired amount of Antipain dihydrochloride powder. For
example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the powder.

e Solubilization:
o Add the weighed Antipain dihydrochloride to a sterile microcentrifuge tube.

o Using a calibrated micropipette, add the appropriate volume of sterile, nuclease-free water
to the tube. For a 10 mg/mL solution, add 1 mL of water to 10 mg of powder.

o Gently vortex the tube until the powder is completely dissolved. The solution should be
clear to slightly hazy and yellow.[5][10]

 Aliquoting:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This minimizes the number of freeze-thaw cycles, which can degrade the inhibitor.

[1]
e Labeling and Storage:

o Clearly label each aliquot with the name of the compound ("Antipain dihydrochloride™), the
concentration (10 mg/mL), the date of preparation, and your initials.

o Store the aliquots at -20°C. The stock solution is stable for approximately one month when
stored at this temperature.[1][5]
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Note on Dilute Solutions: Dilute working solutions of Antipain are less stable and should be
kept on ice and used within the same day of preparation.[1][5] This is due to the terminal
aldehyde group, which is susceptible to oxidation and racemization.[1][5]

Diagrams

Workflow for Antipain Dihydrochloride Stock Solution Preparation

Preparation Aliquoting & Storage

Add to
Weigh Antipain sterile tube Dissolve in sterile Vortex until fully Solution is read Aliquot into single-use " 500
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Caption: Workflow for the preparation and storage of Antipain dihydrochloride stock solution.

Simplified Mechanism of Action of Antipain

Antipain Serine/Cysteine Protease
(with aldehyde group) (with active site serine/cysteine)

Reversible Hemiacetal Adduct
(Inhibited Protease)

Click to download full resolution via product page

Caption: Simplified diagram of Antipain's inhibitory action on proteases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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